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Compound of Interest

8-Fluorobicyclo[3.2.1]octan-3-
Compound Name:
amine

Cat. No.: B13021216

Get Quote

Chemical Identity & Core Properties[1][2][3][4][5][6]

8-Fluorobicyclo[3.2.1]octan-3-amine is a bridged bicyclic amine characterized by a fluorine

atom on the one-carbon bridge (C8) and a primary amine on the two-carbon bridge (C3). This
specific substitution pattern renders it a valuable bioisostere for cyclohexylamines and
piperidines, offering altered pKa, lipophilicity, and metabolic stability profiles due to the "fluorine
effect” and conformational rigidity.
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Property Detail

CAS Number 1934484-03-3

IUPAC Name (1R,5R)-8-Fluorobicyclo[3.2.1]octan-3-amine
C

Molecular Formula H
FN

Molecular Weight 143.20 g/mol

SMILES NC1CC2CCC(C1)C2F

PubChem CID 129413460

Physicochemical Properties (Predicted)

Parameter Value Significance

Moderate lipophilicity; suitable

LogP (Octanol/Water) ~1.3 )
for CNS penetration.
Slightly reduced basicity vs.
pKa (Basic Amine) ~9.2-9.8 parent amine (~10.5) due to
the inductive effect of F at C8.
Primary amine (-NH
H-Bond Donors 1
).
H-Bond Acceptors 2 Amine N and Fluorine F.

Favorable for membrane
Topological Polar Surface Area  26.0 A2 N
permeability.

Structural Analysis & Bioisosterism

The bicyclo[3.2.1]octane skeleton exists in a rigid chair-boat conformation. The introduction of
fluorine at the C8 bridge creates specific electronic and steric vectors that drug developers
utilize to optimize ligand-protein interactions.
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The "Fluorine Effect" on the Scaffold

o Conformational Locking: The C8-F bond prefers an orientation that minimizes dipole
repulsion with the C3-amine lone pair, potentially locking the ring system into a specific exo
or endo pucker.

o Metabolic Blocking: The bridgehead and bridge carbons are common sites for oxidative
metabolism (CYP450). Fluorination at C8 blocks metabolic soft spots, extending the
compound's half-life (

).

o pKa Modulation: Although C8 is three bonds away from the C3 nitrogen, the strong
electronegativity of fluorine exerts a through-space and through-bond inductive effect,
lowering the pKa of the amine. This is critical for optimizing oral bioavailability and blood-
brain barrier (BBB) permeability.

Structural Diagram (Graphviz)
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Figure 1: Structural activity relationships (SAR) of the 8-fluorobicyclo[3.2.1Joctan-3-amine
scaffold.

Synthetic Methodology

The synthesis of 8-fluorobicyclo[3.2.1]Joctan-3-amine typically proceeds from the
bicyclo[3.2.1]octane-3,8-dione precursor. The challenge lies in the selective monofluorination of
the C8 bridge without affecting the C3 functionality, followed by stereoselective amination.
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Representative Synthetic Pathway

Phase 1: Selective Fluorination of the Bridge

e Protection: Selectively protect the more reactive C3 ketone of bicyclo[3.2.1]octane-3,8-dione
as a ketal (e.g., using ethylene glycol).

e Reduction: Reduce the C8 ketone to the alcohol (C8-OH) using Sodium Borohydride (NaBH

)

¢ Fluorination: Convert the C8-OH to C8-F using a deoxofluorinating agent like DAST
(Diethylaminosulfur trifluoride) or Deoxo-Fluor. This step typically proceeds with inversion of
configuration.

Phase 2: Amine Introduction 4. Deprotection: Hydrolyze the C3 ketal under acidic conditions to
restore the C3 ketone. 5. Reductive Amination: React the C3 ketone with an ammonia source
(e.g., NH

OAc) and a reducing agent (e.g., NaBH

CN or STAB) to yield the primary amine. The choice of reducing agent and temperature
controls the exo/endo selectivity.

Detailed Protocol: Phase 2 (Reductive Amination)

Reagents:

Substrate: 8-Fluorobicyclo[3.2.1]octan-3-one (1.0 eq)

Ammonium Acetate (NH

OAc) (10.0 eq)

Sodium Cyanoborohydride (NaBH

CN) (1.5 eq)

Solvent: Methanol (MeOH)
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o Acetic Acid (catalytic)
Step-by-Step Workflow:

» Dissolution: Dissolve 8-fluorobicyclo[3.2.1]octan-3-one in anhydrous MeOH (0.1 M
concentration) in a round-bottom flask under N

atmosphere.

¢ |Imine Formation: Add NH

OAc and stir at room temperature for 30 minutes. (Optional: Add 3A molecular sieves to
sequester water).

e Reduction: Cool the mixture to 0°C. Slowly add NaBH
CN portion-wise.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
conversion via LC-MS (Target M+H = 144.1).

e Quench: Quench with 1N HCI (careful gas evolution) to pH < 2 to decompose excess
hydride. Stir for 30 mins.

o Workup: Basify with 1IN NaOH to pH > 10. Extract with Dichloromethane (DCM) (3x).
 Purification: Dry organic layers over Na

SO
, concentrate, and purify via flash column chromatography (DCM/MeOH/NH

OH gradient).

Synthesis Logic Diagram (Graphviz)
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Start: Bicyclo[3.2.1]octane-3,8-dione

2. Reduction (C8=0 -> C8-0OH)
(NaBH4)

:

3. Fluorination (C8-OH -> C8-F)
(DAST/Deoxo-Fluor)

5. Reductive Amination (C3=0 -> C3-NH2)
(NH40OAc, NaBH3CN)

Target: 8-Fluorobicyclo[3.2.1]octan-3-amine

Click to download full resolution via product page
Figure 2: Step-wise synthetic route from the dione precursor to the target fluorinated amine.
Applications in Drug Discovery[3]
This scaffold is primarily used as a building block in the synthesis of:

» GPCR Antagonists: Specifically for CCR5, CCR2, and opioid receptors where a basic amine
is required for the orthosteric binding site.
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Kinase Inhibitors: Replacing a piperidine ring with the 8-fluorobicyclo[3.2.1]Joctane core can
improve selectivity by exploiting the rigid geometry to avoid steric clashes in the ATP-binding
pocket.

Monoamine Transporter Inhibitors: Analogs of this core are investigated for activity against
DAT (Dopamine Transporter) and SERT (Serotonin Transporter).

Handling & Safety:

Hazard: Irritant (Skin/Eye).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to
CO

(carbamate formation) and oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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